Cas no 138250-51-8 (1-Heptanone, 1,1',1'',1'''-(3,6-dihydroxy-1,2,4,5-benzenetetrayl)tetrakis-)

• Product Name: 1-Heptanone, 1,1',1'',1'''-(3,6-dihydroxy-1,2,4,5-benzenetetrayl)tetrakis-
• CAS No: 138250-51-8
• MF: C₃₄H₅₄O₆
• MW: 558.788971424103
• CID: 1260847
• PubChem ID: 71342027
• Update Time: 2025-04-20

1-Heptanone, 1,1',1'',1'''-(3,6-dihydroxy-1,2,4,5-benzenetetrayl)tetrakis- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1,1',1'',1'''-(3,6-dihydroxy-1,2,4,5-benzenetetrayl)tetrakis-
• 1-[2,4,5-tri(heptanoyl)-3,6-dihydroxyphenyl]heptan-1-one
• 138250-51-8
• DTXSID40768839
• 1,1',1'',1'''-(3,6-Dihydroxybenzene-1,2,4,5-tetrayl)tetra(heptan-1-one)

• Inchi： 1S/C34H54O6/c1-5-9-13-17-21-25(35)29-30(26(36)22-18-14-10-6-2)34(40)32(28(38)24-20-16-12-8-4)31(33(29)39)27(37)23-19-15-11-7-3/h39-40H,5-24H2,1-4H3
• InChI Key： PVFIZSSZLAXXGN-UHFFFAOYSA-N
• SMILES： OC1=C(C(CCCCCC)=O)C(C(CCCCCC)=O)=C(C(C(CCCCCC)=O)=C1C(CCCCCC)=O)O

Computed Properties

• Exact Mass: 558.39222
• Monoisotopic Mass: 558.39203944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 24
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.74